Cas no 2363785-48-0 (methyl-d3 5-bromopyrimidine-2-carboxylate)

• Product Name: methyl-d3 5-bromopyrimidine-2-carboxylate
• CAS No: 2363785-48-0
• MF: C₆H₅BrN₂O₂
• MW: 220.038585424423
• CID: 6824790
• PubChem ID: 172402145
• Update Time: 2025-03-01

methyl-d3 5-bromopyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2363785-48-0
• CS-22875
• methyl-d3 5-bromopyrimidine-2-carboxylate

• Inchi： 1S/C6H5BrN2O2/c1-11-6(10)5-8-2-4(7)3-9-5/h2-3H,1H3/i1D3
• InChI Key： XILAKTMDKMVJQV-FIBGUPNXSA-N
• SMILES： BrC1C=NC(C(=O)OC([2H])([2H])[2H])=NC=1

Computed Properties

• Exact Mass: 218.97227Da
• Monoisotopic Mass: 218.97227Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.1Ų